Cas no 52510-51-7 (D-Galactose,2-(acetylamino)-2-deoxy-, 4,6-bis(hydrogen sulfate))

• Product Name: D-Galactose,2-(acetylamino)-2-deoxy-, 4,6-bis(hydrogen sulfate)
• CAS No: 52510-51-7
• MF: C₈H₁₅NO₁₂S₂
• MW: 381.334201097488
• CID: 375058
• PubChem ID: 193875
• Update Time: 2025-04-19

D-Galactose,2-(acetylamino)-2-deoxy-, 4,6-bis(hydrogen sulfate) Chemical and Physical Properties

Names and Identifiers

• D-Galactose,2-(acetylamino)-2-deoxy-, 4,6-bis(hydrogen sulfate)
• (2S,3R,4S,5R)-2-acetamido-3,5-dihydroxy-1-oxo-4,6-disulfooxy-hexane
• LogP
• 2-Deoxy-2-[(1-hydroxyethylidene)amino]-4,6-di-O-sulfohexose
• DTXSID20966952
• N-Acetylgalactosamine 4,6-bisulfate
• NS00122471
• D-Galactose, 2-(acetylamino)-2-deoxy-, 4,6-bis(hydrogen sulfate)
• [(2R,3R,4R,5R)-5-acetamido-2,4-dihydroxy-6-oxo-1-sulfooxyhexan-3-yl] hydrogen sulfate
• SCHEMBL3238393
• 52510-51-7

• Inchi： 1S/C8H15NO12S2/c1-4(11)9-5(2-10)7(13)8(21-23(17,18)19)6(12)3-20-22(14,15)16/h2,5-8,12-13H,3H2,1H3,(H,9,11)(H,14,15,16)(H,17,18,19)/t5-,6+,7+,8-/m0/s1
• InChI Key： JDJXXRJSUJZYDJ-OSMVPFSASA-N
• SMILES： S(=O)(=O)(O)O[C@@H]([C@@H](COS(=O)(=O)O)O)[C@@H]([C@H](C=O)NC(C)=O)O

Computed Properties

• Exact Mass: 381.00355
• Monoisotopic Mass: 381.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.2
• Topological Polar Surface Area: 231Ų

Experimental Properties

• Density: 1.814
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.621
• PSA: 205.99